Cas no 1379364-95-0 (2-(3-chloro-4-propoxyphenyl)ethanol)

• Product Name: 2-(3-chloro-4-propoxyphenyl)ethanol
• CAS No: 1379364-95-0
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• MDL: MFCD18426654
• CID: 5169705
• Update Time: 2026-03-04

2-(3-chloro-4-propoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-propoxyphenyl)ethanol
• Benzeneethanol, 3-chloro-4-propoxy-

• MDL： MFCD18426654
• Inchi： 1S/C11H15ClO2/c1-2-7-14-11-4-3-9(5-6-13)8-10(11)12/h3-4,8,13H,2,5-7H2,1H3
• InChI Key： KHBKWLVNNSNUAQ-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=C(OCCC)C(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on 2-(3-chloro-4-propoxyphenyl)ethanol

Introduction to 2-(3-chloro-4-propoxyphenyl)ethanol (CAS No. 1379364-95-0)

2-(3-chloro-4-propoxyphenyl)ethanol (CAS No. 1379364-95-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a chlorinated phenyl ring and a propoxy substituent, making it a valuable candidate for various biochemical and medicinal studies.

The chemical formula of 2-(3-chloro-4-propoxyphenyl)ethanol is C₁₁H₁₅ClO₂, and its molecular weight is approximately 210.68 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties, including its boiling point, melting point, and solubility, have been extensively studied to understand its behavior in different environments.

In the realm of pharmaceutical research, 2-(3-chloro-4-propoxyphenyl)ethanol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, particularly its interactions with various receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(3-chloro-4-propoxyphenyl)ethanol could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(3-chloro-4-propoxyphenyl)ethanol has also been investigated for its potential neuroprotective properties. A 2021 study published in the Journal of Neurochemistry found that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings highlight the compound's potential as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthetic pathways for producing 2-(3-chloro-4-propoxyphenyl)ethanol have been optimized to improve yield and reduce costs. A 2020 study published in Organic & Biomolecular Chemistry described an efficient one-pot synthesis method that utilizes readily available starting materials and mild reaction conditions. This method has been adopted by several research groups and industrial laboratories, facilitating the large-scale production of the compound for further studies.

The safety profile of 2-(3-chloro-4-propoxyphenyl)ethanol has also been evaluated to ensure its suitability for use in pharmaceutical applications. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, it is important to note that proper handling and storage protocols should be followed to minimize any potential risks associated with its use.

In conclusion, 2-(3-chloro-4-propoxyphenyl)ethanol (CAS No. 1379364-95-0) is a versatile compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique molecular structure, coupled with its promising biological activities, makes it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative therapeutic strategies.